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Compound of Interest
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For researchers, scientists, and drug development professionals, this guide provides a
comprehensive validation of 7-butoxy illudalic acid analog (7-BIA) as a tool compound for
studying Protein Tyrosine Phosphatase Receptor Type D (PTPRD). We present a comparative
analysis with an improved analog, detail its impact on key signaling pathways, and provide
experimental protocols for its validation.

Introduction to PTPRD and the Role of 7-BIA

Protein Tyrosine Phosphatase Receptor Type D (PTPRD) is a receptor-type protein tyrosine
phosphatase that plays a crucial role in regulating diverse cellular processes, including
neuronal development, cell adhesion, and tumor suppression.[1] Its dysregulation is implicated
in various diseases, making it a compelling target for therapeutic intervention. 7-BIA has been
identified as a valuable tool compound for interrogating PTPRD function due to its inhibitory
activity against this phosphatase.[2][3] This guide offers an in-depth comparison and validation
of 7-BIA to aid researchers in its effective application.

PTPRD Signaling and Inhibition by 7-BIA

PTPRD exerts its biological effects by dephosphorylating key downstream substrates, thereby
modulating their activity. A primary target of PTPRD is the Signal Transducer and Activator of
Transcription 3 (STAT3).[1][4] PTPRD directly dephosphorylates STAT3 at the Tyr705 residue,
which inhibits STAT3 dimerization, nuclear translocation, and subsequent target gene
expression.[1][4] By inhibiting PTPRD, 7-BIA prevents the dephosphorylation of STAT3,
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leading to its sustained activation. PTPRD is also involved in the regulation of the Wnt/[3-
catenin signaling pathway.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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